Cas no 4523-46-0 (4-Methylnaphthalen-2-amine)

4-Methylnaphthalen-2-amine is an aromatic amine derivative of naphthalene, featuring a methyl substituent at the 4-position and an amino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, pigments, and pharmaceuticals. Its structural properties enable selective functionalization, making it valuable for constructing complex heterocyclic systems. The methyl group enhances solubility in organic solvents, while the amino group provides reactivity for further derivatization, such as acylation or diazotization. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to light and air.

4-Methylnaphthalen-2-amine structure

Product Name:4-Methylnaphthalen-2-amine

CAS No:4523-46-0

MF:C₁₁H₁₁N

MW:157.211742639542

CID:1095188

PubChem ID:12390923

Update Time:2025-05-23

4-Methylnaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Methylnaphthalen-2-amine
- AT39230
- DTXSID80496003
- EN300-114940
- 2-Naphthalenamine, 4-methyl-
- SCHEMBL5250995
- 4523-46-0
- Naphthalene, 2-amino-4-methyl-
- MDL： MFCD15527217
- Inchi： 1S/C11H11N/c1-8-6-10(12)7-9-4-2-3-5-11(8)9/h2-7H,12H2,1H3
- InChI Key： YKRALQDDKKNEEZ-UHFFFAOYSA-N
- SMILES： NC1=CC(C)=C2C=CC=CC2=C1

Computed Properties

Exact Mass: 157.089149355g/mol
Monoisotopic Mass: 157.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26Å²

4-Methylnaphthalen-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219001657-250mg	2-Amino-4-methylnaphthalene	4523-46-0	98%	250mg	$734.40	2023-09-01
Alichem	A219001657-500mg	2-Amino-4-methylnaphthalene	4523-46-0	98%	500mg	$1038.80	2023-09-01
Alichem	A219001657-1g	2-Amino-4-methylnaphthalene	4523-46-0	98%	1g	$1651.30	2023-09-01
Chemenu	CM140224-1g	4-methylnaphthalen-2-amine	4523-46-0	95%	1g	$549	2021-08-05
Chemenu	CM140224-1g	4-methylnaphthalen-2-amine	4523-46-0	95%	1g	$549	2024-07-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1736246-1g	4-Methylnaphthalen-2-amine	4523-46-0	98%	1g	￥6213.00	2024-05-13
Crysdot LLC	CD12070898-1g	4-Methylnaphthalen-2-amine	4523-46-0	95+%	1g	$581	2024-07-24
Enamine	EN300-114940-0.05g	4-methylnaphthalen-2-amine	4523-46-0	95%	0.05g	$1261.0	2023-10-25
Enamine	EN300-114940-0.1g	4-methylnaphthalen-2-amine	4523-46-0	95%	0.1g	$1320.0	2023-10-25
Enamine	EN300-114940-0.25g	4-methylnaphthalen-2-amine	4523-46-0	95%	0.25g	$1381.0	2023-10-25

4-Methylnaphthalen-2-amine Related Literature

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Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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Additional information on 4-Methylnaphthalen-2-amine

Comprehensive Overview of 4-Methylnaphthalen-2-amine (CAS No. 4523-46-0): Properties, Applications, and Industry Insights

4-Methylnaphthalen-2-amine (CAS No. 4523-46-0), a specialized organic compound, has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This aromatic amine, derived from naphthalene, serves as a critical intermediate in synthesizing dyes, agrochemicals, and advanced polymers. Its molecular formula, C₁₁H₁₁N, and molar mass of 157.22 g/mol, make it a versatile building block for heterocyclic chemistry. Recent studies highlight its potential in fluorescent probes and organic electronics, aligning with the growing demand for sustainable materials.

The compound’s physicochemical properties include a melting point range of 85–90°C and moderate solubility in polar solvents like ethanol. Researchers emphasize its stability under controlled conditions, which is crucial for industrial-scale applications. Notably, 4-Methylnaphthalen-2-amine derivatives are explored for photovoltaic cells and OLEDs, addressing the global push for renewable energy solutions. A 2023 study published in Advanced Materials identified its role in enhancing charge transport efficiency, a hot topic in green technology forums.

From a commercial perspective, suppliers of CAS No. 4523-46-0 report increased demand from Asia-Pacific markets, driven by expansions in pharmaceutical intermediates and specialty chemicals. Analytical techniques such as HPLC and GC-MS ensure purity levels exceeding 98%, meeting stringent industry standards. FAQs circulating in scientific communities often focus on its synthetic routes—particularly via Buchwald-Hartwig amination—and safety protocols for handling, reflecting user concerns about scalability and workplace safety.

Innovative applications of 4-Methylnaphthalen-2-amine extend to bioconjugation and molecular imaging, where its amine group facilitates selective labeling. This aligns with trends in precision medicine and diagnostic tools, frequently searched topics in AI-driven literature databases. Furthermore, its low ecotoxicity profile positions it favorably against traditional aromatic amines, resonating with ESG-focused investors.

In summary, 4-Methylnaphthalen-2-amine (CAS No. 4523-46-0) exemplifies the convergence of academic research and industrial innovation. Its adaptability across high-growth sectors underscores its relevance in contemporary chemistry, while ongoing studies explore untapped potentials, such as catalysis and nanomaterial functionalization. As sustainability and technological advancement dominate scientific discourse, this compound remains a key subject of interdisciplinary exploration.